Cas no 4468-52-4 (2-Propanone-1-d (9CI))

2-Propanone-1-d (9CI) structure
2-Propanone-1-d (9CI) structure
Product Name:2-Propanone-1-d (9CI)
CAS No:4468-52-4
MF:C3H6O
MW:59.0853028297424
CID:332521
PubChem ID:6912034
Update Time:2025-04-19

2-Propanone-1-d (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone-1-d (9CI)
    • 1-deuteriopropan-2-one
    • ACETONE
    • deuteroacetone
    • 4468-52-4
    • (1-~2~H_1_)Propan-2-one
    • Acetone-d
    • 2-Propanone-1-d
    • DTXSID40963266
    • Inchi: 1S/C3H6O/c1-3(2)4/h1-2H3/i1D
    • InChI Key: CSCPPACGZOOCGX-MICDWDOJSA-N
    • SMILES: O=C(C)C[2H]

Computed Properties

  • Exact Mass: 59.048141557g/mol
  • Monoisotopic Mass: 59.048141557g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 4
  • Rotatable Bond Count: 0
  • Complexity: 26.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • pka: 19.3(at 25℃)
  • Relative Polarity: 0.355
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